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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580 Get Quote

Mass Spectrometry of N,N-Diphenylacetamide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry of

N,N-Diphenylacetamide, with a focus on its electron ionization (EI) fragmentation patterns.

This document is intended to serve as a valuable resource for researchers and professionals

involved in analytical chemistry, pharmacology, and drug development who may encounter this

compound in their work.

Mass Spectrum and Fragmentation Analysis
Under electron ionization (EI) at 70 eV, N,N-Diphenylacetamide (C₁₄H₁₃NO, MW: 211.26

g/mol ) exhibits a characteristic fragmentation pattern that allows for its unambiguous

identification.[1][2] The mass spectrum is defined by a discernible molecular ion peak and a few

dominant fragment ions resulting from specific cleavage pathways.

The molecular ion [M]•+ is observed at a mass-to-charge ratio (m/z) of 211.[1] The primary

fragmentation route involves a retro-Diels-Alder-type rearrangement, leading to the expulsion

of a neutral ketene molecule (CH₂=C=O) from the molecular ion. This is a common

fragmentation pathway for N-acetylated compounds. This loss results in the formation of the

base peak at m/z 169, which corresponds to the diphenylamine radical cation.
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A subsequent fragmentation step involves the loss of a hydrogen radical (H•) from the m/z 169

ion, leading to the formation of a stable, even-electron ion at m/z 168. The high stability of the

diphenylaminyl cation contributes to the significant abundance of this fragment.

Other minor fragments observed in the lower mass range of the spectrum can be attributed to

the fragmentation of the phenyl rings, such as the phenyl cation at m/z 77.

Data Presentation: Key Fragment Ions
The major ions observed in the electron ionization mass spectrum of N,N-Diphenylacetamide
are summarized in the table below. The relative abundance is estimated from the NIST mass

spectrum.

m/z
Proposed
Fragment Ion

Formula
Relative
Abundance (%)

211 [M]•+ (Molecular Ion) [C₁₄H₁₃NO]•+ 30

169 [M - CH₂CO]•+ [C₁₂H₁₁N]•+ 100 (Base Peak)

168 [M - CH₂CO - H]•+ [C₁₂H₁₀N]+ 95

77 [C₆H₅]+ [C₆H₅]+ 15

43 [CH₃CO]+ [C₂H₃O]+ 20

Proposed Fragmentation Pathway
The fragmentation cascade of N,N-Diphenylacetamide under electron ionization is depicted in

the following diagram.
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Caption: Proposed fragmentation pathway of N,N-Diphenylacetamide under EI-MS.
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Experimental Protocols: GC-MS Analysis
The following protocol describes a general method for the analysis of N,N-Diphenylacetamide
using gas chromatography-mass spectrometry (GC-MS).

Instrumentation
Gas Chromatograph: A standard GC system equipped with a capillary column (e.g., HP-

5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

Mass Spectrometer: A quadrupole or ion trap mass spectrometer with electron ionization (EI)

capability.

GC-MS Parameters
GC Parameter Setting

Injector Temperature 280 °C

Injection Mode Splitless

Carrier Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Oven Program

Initial temperature of 150 °C, hold for 1 min,

then ramp to 280 °C at 15 °C/min, hold for 5

min.

MS Parameter Setting

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Range m/z 40-350

Scan Rate 2 scans/sec
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Sample Preparation
Prepare a stock solution of N,N-Diphenylacetamide in a suitable solvent (e.g., methanol,

ethyl acetate) at a concentration of 1 mg/mL.

Perform serial dilutions to obtain working solutions of desired concentrations (e.g., 1, 5, 10,

25, 50, 100 µg/mL).

Inject 1 µL of the working solution into the GC-MS system.

Conclusion
The mass spectrometry of N,N-Diphenylacetamide under electron ionization provides a

distinctive fragmentation pattern that is highly useful for its identification. The key fragmentation

pathways involve the initial loss of a ketene molecule to form the base peak at m/z 169,

followed by the loss of a hydrogen radical to yield the prominent ion at m/z 168. The

experimental protocol and fragmentation data presented in this guide provide a solid foundation

for the analysis of N,N-Diphenylacetamide in various research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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